1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]piperazine oxalate

• IUPAC Name: 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]piperazine;oxalic acid
• InChI: InChI=1S/C14H21ClN2O.C2H2O4/c1-11-9-13(15)10-12(2)14(11)18-8-7-17-5-3-16-4-6-17;3-1(4)2(5)6/h9-10,16H,3-8H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: MJMQMBDCZIGEBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCN2CCNCC2)C)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H23ClN2O5
• Molecular Weight: 358.8 g/mol

Description

1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]piperazine oxalate, also known as clozapine-N-oxide (CNO), is a chemical compound that has gained significant attention in the scientific community due to its ability to selectively activate designer receptors exclusively activated by designer drugs (DREADDs). DREADDs are genetically engineered receptors that can be selectively activated by a specific ligand, such as CNO, to modulate neuronal activity and study the function of specific neural circuits.

Mechanism of Action

CNO activates DREADDs by binding to a specific site on the receptor, which induces a conformational change that leads to the activation of downstream signaling pathways. The exact mechanism of DREADD activation by CNO is still not fully understood, but it is thought to involve the formation of a covalent bond between CNO and the receptor.
Biochemical and Physiological Effects:
CNO has been shown to modulate neuronal activity in a variety of brain regions and cell types, leading to changes in behavior and physiology. For example, CNO-induced activation of inhibitory DREADDs can suppress neuronal activity and reduce anxiety-like behavior in mice, while activation of excitatory DREADDs can enhance neuronal activity and increase locomotor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CNO and DREADDs in neuroscience research is the ability to selectively modulate neuronal activity in a specific brain region or cell type without affecting other areas or cell types. This allows researchers to study the function of specific neural circuits and the underlying mechanisms of various neurological disorders. However, there are also some limitations to using CNO and DREADDs, including the potential for off-target effects and the need for careful control experiments to ensure that observed effects are specific to the targeted circuit.

Future Directions

There are several future directions for research on CNO and DREADDs. One area of interest is the development of new DREADDs with improved selectivity and efficacy. Another area of interest is the use of CNO and DREADDs in human research, which could provide insights into the underlying mechanisms of various neurological disorders and potentially lead to the development of new treatments. Additionally, there is potential for the use of CNO and DREADDs in other fields, such as synthetic biology and gene therapy.

Scientific Research Applications

CNO has been widely used in neuroscience research to study the function of specific neural circuits and the underlying mechanisms of various neurological disorders. By selectively activating DREADDs, researchers can modulate neuronal activity in a specific brain region or cell type and observe the resulting behavioral or physiological changes.